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Compound of Interest

Compound Name: D-Galactose-d2

Cat. No.: B12397584 Get Quote

Essential Safety and Handling Guide for D-
Galactose-d2
This guide provides immediate and essential safety, handling, and disposal information for D-
Galactose-d2, tailored for researchers, scientists, and professionals in drug development. Our

aim is to be your preferred resource for laboratory safety, building trust by delivering value

beyond the product itself.

Hazard Identification and Classification
D-Galactose-d2, a deuterated form of D-Galactose, is not classified as a hazardous substance

according to the Globally Harmonized System (GHS).[1][2][3][4] However, as with any

chemical, it is crucial to handle it with care to minimize exposure and maintain a safe laboratory

environment. The primary risks are associated with the inhalation of dust particles and direct

contact with eyes and skin.[1][5]

Hazard Summary:
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Hazard Type Classification Precautionary Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Not Classified

May be harmful if swallowed,

inhaled, or absorbed through

the skin.[1]

Skin Corrosion/Irritation Not Classified
May cause slight skin irritation

upon prolonged contact.[1][5]

Eye Damage/Irritation Not Classified

May cause transient discomfort

and redness upon direct

contact.[5]

Respiratory Sensitization Not Classified
Dust may irritate the

respiratory tract.[1][2]

NFPA 704 Diamond:

Health (Blue): 0 - No hazard beyond that of ordinary combustible materials.[1]

Flammability (Red): 1 - Must be preheated before ignition can occur.[5]

Instability (Yellow): 0 - Normally stable, even under fire exposure conditions.[1]

Special (White): None

Personal Protective Equipment (PPE)
The following PPE is recommended to ensure safe handling of D-Galactose-d2.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[1][6]

Protects eyes from dust

particles.

Hand Protection
Nitrile rubber gloves (minimum

0.11mm thickness).[6]
Prevents skin contact.

Body Protection Laboratory coat.
Protects against incidental skin

exposure.

Respiratory Protection
NIOSH-approved N95 or P1

dust mask.[4][6]

Required when handling large

quantities or when dust

generation is likely.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of D-Galactose-d2 and

ensuring a safe laboratory environment.

Handling Protocol:

Ventilation: Handle in a well-ventilated area.[6][7] For procedures that may generate dust,

use a chemical fume hood.[7]

Dispensing: When weighing and dispensing, minimize the creation of dust. Use a spatula

and weigh paper.

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][6] Do not

eat, drink, or smoke in the laboratory.[7]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[7]

Storage Protocol:

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][6]
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Temperature: Store at room temperature (15-25°C), away from direct sunlight and moisture.

[1]

Incompatibilities: Store away from strong oxidizing agents.[5]

Operational Plans
Experimental Workflow: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of D-Galactose-d2.
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Preparation

Weighing

Dissolving

Storage

Gather Materials:
D-Galactose-d2

Solvent (e.g., water)
Volumetric flask
Weighing scale

Spatula

Don Appropriate PPE:
Lab coat

Safety glasses
Nitrile gloves

Ensure safety

Weigh D-Galactose-d2

Proceed to weighing

Transfer to Volumetric Flask

Add Solvent to Flask

Dissolve Completely

Bring to Final Volume

Label and Store Solution

Click to download full resolution via product page

Caption: Workflow for the preparation of a D-Galactose-d2 stock solution.
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Disposal Plan
Contaminated materials and unused D-Galactose-d2 should be disposed of in accordance

with local, state, and federal regulations.[5]

Disposal Workflow:

Waste Generation

Waste Collection

Disposal

Solid Waste:
Contaminated gloves, weigh paper

Collect in a Labeled
Solid Waste Container

Liquid Waste:
Unused solution

Collect in a Labeled
Aqueous Waste Container

Dispose via Institutional
Environmental Health and Safety

Click to download full resolution via product page

Caption: Waste disposal workflow for D-Galactose-d2.

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including a dust mask, before cleaning up.

Clean-up:
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For solid spills, carefully sweep or vacuum the material.[5] Avoid generating dust.[5][8]

Place the collected material into a sealed, labeled container for disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed, labeled container for disposal.

Decontaminate: Clean the spill area with soap and water.

Report: Report the spill to your laboratory supervisor or safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://datasheets.scbt.com/sc-202564.pdf
https://datasheets.scbt.com/sc-202564.pdf
https://www.carlroth.com/medias/SDB-8878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMDF8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcyTWk4NU1UYzRPVFF5TkRBMk5qZzJMMU5FUWw4NE9EYzRYMGRDWDBWT0xuQmtaZ3w5MzljNWMzOGI3YzIyNjU1MThlZWQ2Zjk5NmFmYjVlNmE4ZDA1ZmE3YmEwYzE4YjRhZTFhOTRlMzI1NDk0Mjk2
https://www.benchchem.com/product/b12397584?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/CLM-745-PK/SDS%20-%20CLM-745.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Galactose.pdf
https://cdn.caymanchem.com/cdn/msds/20890m.pdf
https://www.cdhfinechemical.com/images/product/msds/193_2062974130_D-Galactose-CASNO-59-23-4-MSDS.pdf
https://datasheets.scbt.com/sc-202564.pdf
https://biospectra-new.useast01.umbraco.io/media/pudftpaj/d-galactose_sds_08-25-2020-5.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Galactose.pdf
https://www.carlroth.com/medias/SDB-8878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMDF8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcyTWk4NU1UYzRPVFF5TkRBMk5qZzJMMU5FUWw4NE9EYzRYMGRDWDBWT0xuQmtaZ3w5MzljNWMzOGI3YzIyNjU1MThlZWQ2Zjk5NmFmYjVlNmE4ZDA1ZmE3YmEwYzE4YjRhZTFhOTRlMzI1NDk0Mjk2
https://www.benchchem.com/product/b12397584#personal-protective-equipment-for-handling-d-galactose-d2
https://www.benchchem.com/product/b12397584#personal-protective-equipment-for-handling-d-galactose-d2
https://www.benchchem.com/product/b12397584#personal-protective-equipment-for-handling-d-galactose-d2
https://www.benchchem.com/product/b12397584#personal-protective-equipment-for-handling-d-galactose-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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